Cas no 10411-44-6 (Eicosanoic acid,14-oxo-, methyl ester)
10411-44-6 structure
Product Name:Eicosanoic acid,14-oxo-, methyl ester
CAS No:10411-44-6
MF:C21H40O3
MW:340.540507316589
CID:210407
PubChem ID:292508
Update Time:2025-04-19
Eicosanoic acid,14-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Eicosanoic acid,14-oxo-, methyl ester
- methyl 14-oxoicosanoate
- AC1L6I5C
- AC1Q5H8C
- AG-D-15912
- AR-1J4300
- CTK4A2710
- Methyl-14-ketoeicosanoat
- NSC158318
- methyl 14-ketoeicosanoate
- 10411-44-6
- SCHEMBL20637044
- NSC-158318
- DTXSID90303431
-
- Inchi: 1S/C21H40O3/c1-3-4-5-14-17-20(22)18-15-12-10-8-6-7-9-11-13-16-19-21(23)24-2/h3-19H2,1-2H3
- InChI Key: ZNMCAAXUXSFINQ-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)CCCCCCCCCCCCC(=O)OC
Computed Properties
- Exact Mass: 340.2979
- Monoisotopic Mass: 340.298
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 19
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 0.906
- Boiling Point: 423.1°Cat760mmHg
- Flash Point: 178.2°C
- Refractive Index: 1.45
- PSA: 43.37
- LogP: 6.38010
Eicosanoic acid,14-oxo-, methyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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